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Compound Name: _
(trifluoromethyl)bromobenzene

Cat. No.: B074828

An In-depth Technical Guide to the Commercial Sourcing of 4-Methoxy-3-
(trifluoromethyl)bromobenzene for Advanced Research and Development

Executive Summary

This guide provides researchers, scientists, and drug development professionals with a
comprehensive overview of 4-Methoxy-3-(trifluoromethyl)bromobenzene (CAS No. 1514-11-
0), a critical building block in modern medicinal chemistry. We delve into its scientific
significance, navigate the commercial supplier landscape, and establish a robust framework for
supplier evaluation and procurement. This document is designed to be a practical resource,
blending technical data with field-proven insights to streamline the acquisition of this key
chemical intermediate for laboratory and scale-up applications.

Section 1: Chemical Profile and Scientific
Significance

4-Methoxy-3-(trifluoromethyl)bromobenzene is a substituted aromatic compound of
significant interest in organic synthesis. Its value is derived from the unique interplay of its three
functional groups: a bromine atom, a methoxy group, and a trifluoromethyl group.

e Nomenclature and ldentification:

o Primary Name: 4-Methoxy-3-(trifluoromethyl)bromobenzene
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o Synonyms: 4-bromo-1-methoxy-2-(trifluoromethyl)benzene, 5-bromo-2-
methoxybenzotrifluoride, 4-bromo-2-(trifluoromethyl)anisole[1]

o CAS Number: 1514-11-0[2][3][4]
o Molecular Formula: CsHeBrFsO[1][2][4]

o Molecular Weight: 255.03 g/mol [1][2]

e The Strategic Importance in Drug Design: The trifluoromethyl (-CF3) group is a cornerstone
of modern drug design. Its incorporation into a molecule can profoundly and beneficially alter
its pharmacological profile by modulating lipophilicity, metabolic stability, and binding affinity.
[5][6] The -CFs group is a strong electron-withdrawing group and is highly lipophilic, which
can enhance a drug candidate's ability to cross cell membranes and resist metabolic
degradation, often leading to improved bioavailability and efficacy.[6][7]

o Applications as a Synthetic Building Block: 4-Methoxy-3-(trifluoromethyl)bromobenzene
serves as a versatile intermediate. The bromine atom provides a reactive handle for a
multitude of cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), allowing for the
strategic introduction of this trifluoromethylated phenyl moiety into more complex molecular
architectures.[7] This makes it an invaluable starting material for the synthesis of novel
pharmaceuticals, agrochemicals, and advanced materials.[7]

Section 2: Commercial Availability and Supplier
Overview

This compound is readily available from a range of chemical suppliers, catering to needs from
milligram-scale research to kilogram-scale process development. The key differentiators
among suppliers are typically purity, available quantity, lead time, and the quality of
accompanying documentation.

Below is a summary of representative global suppliers. This list is not exhaustive but provides a
strong starting point for sourcing.
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Supplier

CAS Number

Typical Purity

Representative
Pack Sizes

Notes

Fluorochem

1514-11-0

97%

19, 5g, 10g, 25¢g,
100g, 5009

Often holds stock
in multiple
regions (UK,
Europe, China),
allowing for
varied shipping

times.[2]

Oakwood

Chemical

1514-11-0

95%

250mg, 1g, 54,
25g, 100g

US-based
supplier,
provides detailed
safety and
property
information on
their website.[4]

CymitQuimica

104387-20-4

98%

19, 59, 10g, 25g,
100g, 500g

European
supplier with ISO
9001 and ISO
14001
certifications.[1]
Note: Lists a
different CAS
number but with
correct
synonyms and

structure.

Parchem

1514-11-0

N/A

Bulk quantities
available upon

request

Afine & specialty
chemical
supplier, often
catering to larger,
industrial-scale
needs.[3]

BOC Sciences

1514-11-0

N/A

Custom

synthesis and

Specializes in

supporting
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scale-up projects from
early discovery
through process
development
with GMP-
compliant

facilities.[8]

Section 3: A Scientist's Guide to Supplier Selection

Choosing the right supplier is a critical decision that extends beyond price. For researchers, the
integrity of their results depends on the quality of their starting materials.

o Purity and Analytical Validation: The stated purity is the first checkpoint. A reputable supplier
must provide a batch-specific Certificate of Analysis (CoA) upon request. This document is
non-negotiable as it validates the material's identity and purity. Scrutinize the CoA for the
analytical methods used (e.g., GC, HPLC, *H NMR) and ensure the results align with the
expected structure and purity level. Any discrepancy is a major red flag.

» Scale and Lead Time: Your current needs may be small, but consider the project's trajectory.
If scale-up is a possibility, selecting a supplier who can provide both research and bulk
guantities (like BOC Sciences or Parchem) can prevent costly and time-consuming re-
sourcing and process validation later. Check stock levels and lead times; a supplier with
regional warehousing (like Fluorochem) can significantly reduce delays.[2]

« Documentation and Regulatory Compliance: Beyond the CoA, the availability of a
comprehensive Safety Data Sheet (SDS) is mandatory for ensuring safe handling and
institutional compliance.[9][10] For applications in regulated industries, supplier certifications,
such as ISO 9001, provide an additional layer of trust in their quality management systems.

[1]

o Cost-Benefit Analysis: The cheapest option is rarely the best. A low-purity reagent can lead
to failed experiments, side reactions, and complex purification challenges, costing far more
in time and resources than the initial savings. The true cost includes the supplier's reliability,
the quality of their documentation, and the purity of their product.
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Section 4: Standard Procurement and Handling
Workflow

The process of acquiring and using a specialized chemical like 4-Methoxy-3-
(trifluoromethyl)bromobenzene should be systematic to ensure safety and experimental
success.

Experimental Protocol: Procurement and Initial Handling

» Supplier Vetting: Using the criteria in Section 3, identify 2-3 potential suppliers.

¢ Request Documentation: Contact the suppliers to request a batch-specific CoA and an SDS
for the desired quantity.

o Evaluate and Select: Compare the CoAs for purity and analytical rigor. Compare lead times
and total cost. Select the supplier that offers the best combination of quality, speed, and cost
for your specific needs.

» Purchase and Receive: Place the order through your institution's procurement system. Upon
receipt, visually inspect the packaging for damage. Ensure the product label matches the
order details and the CAS number (1514-11-0).

e Log and Store: Log the chemical into your laboratory inventory system. Store the container in
a cool, dry, well-ventilated area, away from incompatible materials, as recommended by the
SDS.[10][11]

o Safe Handling: Before use, review the SDS thoroughly. Always handle the chemical inside a
fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety
goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.[2]

Visualization: Supplier Selection & Procurement
Workflow
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Caption: Workflow for selecting and procuring chemical reagents.
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Safety and Handling Summary

e Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause
respiratory irritation (H335).[2][4]

 Signal Word: Warning[2][4]
e Pictogram: GHSO07 (Harmful/lrritant)[2]
o First Aid:

o Skin Contact: Wash off immediately with plenty of water. If irritation persists, seek medical
attention.[10]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and get medical attention.[2][10]

o Inhalation: Move person to fresh air. Get medical attention if symptoms occur.[2][10]

Section 5: Conclusion

4-Methoxy-3-(trifluoromethyl)bromobenzene is a commercially accessible and highly
valuable reagent for advancing research in drug discovery and materials science. Its successful
application, however, begins with a diligent and informed sourcing strategy. By prioritizing
analytical validation through CoAs, considering project scalability, and adhering to strict safety
protocols outlined in the SDS, researchers can confidently and safely integrate this potent
building block into their synthetic workflows, ensuring the integrity and success of their scientific
endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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